Cas no 2138201-09-7 (1-(but-3-en-1-yl)-1H-indol-4-amine)
1-(but-3-en-1-yl)-1H-indol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(but-3-en-1-yl)-1H-indol-4-amine
- EN300-1110814
- 2138201-09-7
-
- Inchi: 1S/C12H14N2/c1-2-3-8-14-9-7-10-11(13)5-4-6-12(10)14/h2,4-7,9H,1,3,8,13H2
- InChI Key: OKBCBEJOKNNNEC-UHFFFAOYSA-N
- SMILES: N1(C=CC2C(=CC=CC1=2)N)CCC=C
Computed Properties
- Exact Mass: 186.115698455g/mol
- Monoisotopic Mass: 186.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 31Ų
1-(but-3-en-1-yl)-1H-indol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110814-0.05g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1110814-0.1g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1110814-0.25g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1110814-0.5g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1110814-1.0g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 1g |
$1214.0 | 2023-06-10 | ||
| Enamine | EN300-1110814-2.5g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1110814-5.0g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 5g |
$3520.0 | 2023-06-10 | ||
| Enamine | EN300-1110814-10.0g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 10g |
$5221.0 | 2023-06-10 | ||
| Enamine | EN300-1110814-1g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1110814-5g |
1-(but-3-en-1-yl)-1H-indol-4-amine |
2138201-09-7 | 95% | 5g |
$2235.0 | 2023-10-27 |
1-(but-3-en-1-yl)-1H-indol-4-amine Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 1-(but-3-en-1-yl)-1H-indol-4-amine
1-(But-3-en-1-yl)-1H-indol-4-amine: A Comprehensive Overview
The compound with CAS No 2138201-09-7, commonly referred to as 1-(but-3-en-1-yl)-1H-indol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule's unique structure, featuring an indole ring substituted with an amino group at the 4-position and a butenyl chain at the 1-position, contributes to its intriguing chemical properties and potential applications.
Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of novel therapeutics targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The indole moiety is a well-known scaffold in medicinal chemistry due to its ability to interact with multiple biological targets, such as enzymes, receptors, and ion channels. In the case of 1-(but-3-en-1-yl)-1H-indol-4-amine, the presence of the butenyl group introduces additional functional complexity, potentially enhancing its bioactivity or selectivity.
One of the most promising areas of research involving this compound is its potential role in anticancer therapy. Preclinical studies have demonstrated that certain indole derivatives exhibit cytotoxic effects against various cancer cell lines, often through mechanisms involving apoptosis induction or inhibition of key oncogenic pathways. While specific data on CAS No 2138201-09-7 are still emerging, its structural similarities to known bioactive indoles suggest that it may possess comparable or even superior anticancer properties.
In addition to its therapeutic potential, 1-(but-3-en-1-yl)-1H-indol-4-amine has also been explored for its applications in materials science. The molecule's conjugated system and ability to form stable complexes make it a candidate for use in advanced materials such as organic semiconductors or sensors. Researchers are particularly interested in leveraging its electronic properties for next-generation electronic devices.
From a synthetic perspective, the preparation of CAS No 2138201–09–7 involves a multi-step process that typically begins with the synthesis of the indole core followed by subsequent functionalization. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, which is crucial for scaling up production if it were to enter commercial applications.
Furthermore, computational studies have provided valuable insights into the molecular interactions of indolamine derivatives. Using advanced molecular modeling techniques, scientists have been able to predict binding affinities to various protein targets, which can guide future experimental work and optimize the compound's bioavailability and efficacy.
In conclusion, CAS No 2138201–09–7 represents a compelling example of how structural modifications can enhance the functionality of indole-based compounds. With ongoing research exploring its biological activities, synthetic routes, and material properties, this molecule holds significant promise across multiple disciplines. As new findings emerge from both academic and industrial research settings, we can expect further elucidation of its potential applications and mechanisms of action.
2138201-09-7 (1-(but-3-en-1-yl)-1H-indol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)